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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886

Essential Safety and Handling Guide for Diallyl
Phthalate-d4

This guide provides immediate, essential safety protocols and logistical information for handling
Diallyl phthalate-d4 in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

Diallyl phthalate-d4 is a chemical that requires careful handling due to its potential hazards. It
is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2]
[3] It is also classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure and
ensure personal safety.

Recommended Personal Protective Equipment:
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Protection Type

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors. Diallyl phthalate is a
lachrymator, meaning it can

cause tearing.

Hand Protection

Nitrile or Neoprene chemical-

resistant gloves.

Provides a barrier against
direct skin contact. Gloves
must be inspected before use
and disposed of correctly after

handling.

Respiratory Protection

Work in a well-ventilated area,
preferably a chemical fume
hood.

Minimizes the inhalation of
vapors or aerosols. If
ventilation is insufficient, a
NIOSH-approved respirator is

necessary.

Body Protection

Laboratory coat or chemical-

resistant apron/clothing.

Prevents contamination of
personal clothing.
Contaminated clothing should
be segregated and laundered

before reuse.

Physical and Chemical Properties

Understanding the properties of Diallyl phthalate-d4 is crucial for safe handling and storage.
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Property

Value

Molecular Formula

C14H10D404

~250.3 g/mol (based on C14H1404 at 246.26

Molecular Weight gmol )

Appearance Nearly colorless to light yellow oily liquid.
Boiling Point 158°C - 167°C @ 5 mmHg

Melting Point -70°C (-94°F)

Flash Point 166°C (330.8°F)

Specific Gravity 1.12

Vapor Density 8.3 (Air=1)

Solubility

Very slightly soluble in water; soluble in most

organic liquids.

Operational and Disposal Plan

A systematic workflow is critical for ensuring safety from the moment the chemical is received

until its final disposal.

Workflow for Safe Handling of Diallyl Phthalate-d4
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Caption: Workflow for the safe handling of Diallyl phthalate-d4.
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Step-by-Step Experimental Protocol

1. Pre-Handling Preparations:

e Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for Diallyl phthalate-d4.

» Personal Protective Equipment (PPE): Don all required PPE, including chemical safety
goggles, nitrile gloves, and a lab coat. Inspect gloves for any signs of degradation or
perforation.

o Work Area Setup: Ensure work is conducted in a properly functioning chemical fume hood to
minimize inhalation exposure. Confirm that safety equipment, such as an eyewash station
and safety shower, is accessible.

2. Handling and Storage:

o Chemical Handling: Avoid direct contact with skin and eyes and prevent inhalation of vapors.
Use equipment and techniques that minimize the generation of aerosols.

o Storage: Store the chemical in its original, tightly closed container. The storage area should
be cool, dry, well-ventilated, and separate from strong oxidants, strong bases, and acids. It is
recommended to store this chemical under refrigerated temperatures and in an area without
drain or sewer access.

3. Spill Response Protocol:

o Evacuate and Ventilate: In the event of a spill, evacuate non-essential personnel from the
area and ensure adequate ventilation.

o Containment: Remove all sources of ignition. Prevent the spill from entering drains or
waterways.

o Absorption: Use an inert, non-combustible absorbent material like sand or commercial
sorbents to soak up the spilled liquid.

o Collection: Carefully collect the absorbent material and place it into a sealed, properly
labeled container for hazardous waste disposal.
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o Decontamination: Clean the spill area thoroughly. A common procedure is to wash the
surface with 60-70% ethanol followed by a soap and water solution.

4. Disposal Plan:

o Waste Characterization: All waste containing Diallyl phthalate-d4, including contaminated
PPE and spill cleanup materials, must be treated as hazardous waste.

» Containerization: Keep chemical waste in its original container where possible, and do not
mix it with other waste streams.

o Disposal Method: All waste must be disposed of through a licensed and approved hazardous
waste disposal company. Adhere strictly to all federal, state, and local environmental
regulations. Discharge into the environment must be avoided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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